Cas no 919771-78-1 (Benzoic acid, 4-[[(2-aminoethyl)amino]carbonyl]-, ethyl ester)
919771-78-1 structure
Product Name:Benzoic acid, 4-[[(2-aminoethyl)amino]carbonyl]-, ethyl ester
CAS No:919771-78-1
MF:C12H16N2O3
MW:236.267043113708
CID:761485
PubChem ID:16045846
Update Time:2025-04-19
Benzoic acid, 4-[[(2-aminoethyl)amino]carbonyl]-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 4-[[(2-aminoethyl)amino]carbonyl]-, ethyl ester
- ethyl 4-(2-aminoethylcarbamoyl)benzoate
- DTXSID40581469
- ETHYL 4-[(2-AMINOETHYL)CARBAMOYL]BENZOATE
- 919771-78-1
-
- Inchi: 1S/C12H16N2O3/c1-2-17-12(16)10-5-3-9(4-6-10)11(15)14-8-7-13/h3-6H,2,7-8,13H2,1H3,(H,14,15)
- InChI Key: XZWIUIJGXGASBU-UHFFFAOYSA-N
- SMILES: O(CC)C(C1C=CC(=CC=1)C(NCCN)=O)=O
Computed Properties
- Exact Mass: 236.11609238g/mol
- Monoisotopic Mass: 236.11609238g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 6
- Complexity: 261
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 81.4Ų
Benzoic acid, 4-[[(2-aminoethyl)amino]carbonyl]-, ethyl ester Related Literature
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
919771-78-1 (Benzoic acid, 4-[[(2-aminoethyl)amino]carbonyl]-, ethyl ester) Related Products
- 171895-49-1(Methyl 4-(ethylcarbamoyl)benzoate)
- 126926-40-7(Methyl 3-(Ethylcarbamoyl)benzoate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
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